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Compound of Interest

Carbamic acid, butyl-, 2-propynyl!

Compound Name:
ester

Cat. No.: B146780

For Immediate Reference: Proper disposal of carbamic acid, butyl-, 2-propynyl ester, a non-
halogenated carbamate ester, requires careful adherence to hazardous waste protocols. This
substance is classified as harmful if swallowed or inhaled. All disposal procedures must comply
with local, state, and federal regulations. Consultation of a specific Safety Data Sheet (SDS) for
this compound is mandatory before handling and disposal.

This guide provides essential safety and logistical information for the proper disposal of
carbamic acid, butyl-, 2-propynyl ester (CAS Number: 76114-73-3). The following
procedures are based on general guidelines for non-halogenated carbamate esters and should
be adapted to institutional protocols and the available SDS.

Key Safety and Disposal Data
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Parameter Information Source

) Carbamic acid, butyl-, 2-
Chemical Name User Request
propynyl ester

CAS Number 76114-73-3 [1]
Molecular Formula C8H13NO2 [1]
Physical Form Liquid [1]
Primary Hazards Harmful if swallowed or o

inhaled.

Chemical safety goggles,

) ) chemical-resistant gloves (e.g.,
Personal Protective Equipment

nitrile), lab coat, and General Lab Safety
(PPE)

respiratory protection if

ventilation is inadequate.

) ) Strong oxidizing agents, strong
Incompatible Materials )
acids, and strong bases.

Collection as hazardous waste
_ for incineration by a licensed
Disposal Method ) ] [2]
professional waste disposal

service.

While specific data is limited,
) related carbamates are very
Environmental Hazards ) o ) [2][3]
toxic to aquatic life. Avoid

release to the environment.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe disposal of carbamic acid, butyl-, 2-
propynyl ester in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:
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Eye Protection: Wear chemical safety goggles at all times.
Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).
Body Protection: A standard laboratory coat is required.

Ventilation: Conduct all handling and disposal procedures in a well-ventilated chemical fume
hood.

Contingency: Have a spill kit readily available.
. Waste Collection:

Container: Use a designated, properly labeled, and sealed hazardous waste container. The
container should be compatible with organic waste.

Labeling: Label the waste container with "Hazardous Waste," the full chemical name
("Carbamic acid, butyl-, 2-propynyl ester"), and the associated hazards (e.g., "Toxic,"
"Harmful").

Segregation: Do not mix with halogenated organic wastes or other incompatible chemical
waste streams. Collect as a non-halogenated organic waste.

. Disposal of Pure or Concentrated Chemical:

Carefully transfer the chemical into the designated hazardous waste container using a funnel
or other appropriate transfer device to minimize spills.

Do not overfill the container; leave adequate headspace.
Securely close the container after each addition.
. Decontamination of Empty Containers and Glassware:

Rinse the empty container or glassware that held the chemical three times with a suitable
organic solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste in the same container as the original chemical.
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o After decontamination, the glassware can be washed according to standard laboratory
procedures. The "empty” container should be disposed of as unused product in accordance
with institutional guidelines.[4]

5. Final Disposal:

o Store the sealed hazardous waste container in a designated satellite accumulation area
away from incompatible materials.

» Arrange for pickup and disposal through your institution's environmental health and safety
(EHS) office or a licensed chemical waste management company.[2] This material will likely
be disposed of via incineration.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of carbamic acid, butyl-, 2-propynyl ester.
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Disposal Workflow for Carbamic Acid, Butyl-, 2-Propynyl Ester
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Work in a
Chemical Fume Hood

Collection
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Triple-Rinse Empty Glassware
with Solvent
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Waste Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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